Cas no 1079649-91-4 (6-Isopropyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione)

6-Isopropyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione is a heterocyclic compound featuring a fused pyrrolo-pyrimidine core with multiple carbonyl functionalities. Its structural complexity and functional group arrangement make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the isopropyl group enhances its lipophilicity, potentially improving bioavailability in drug development applications. The compound's trione moiety offers versatile reactivity for further derivatization, enabling the construction of diverse molecular scaffolds. Its rigid bicyclic framework may contribute to binding selectivity in biologically active compounds. This intermediate is particularly useful in medicinal chemistry for the development of enzyme inhibitors or receptor modulators due to its hydrogen-bonding capabilities and conformational constraints.

6-Isopropyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione structure

1079649-91-4 structure

Product Name:6-Isopropyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione

CAS No:1079649-91-4

MF:C₉H₁₁N₃O₃

MW:209.201941728592

CID:2140040

Update Time:2025-06-07

6-Isopropyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione Chemical and Physical Properties

Names and Identifiers

- 2,4-dihydroxy-6-isopropyl-5,6-dihydropyrrolo[3,4-d]pyrimidine-7-one
- 6-Isopropyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione
- UQKIMZIDWXCONB-UHFFFAOYSA-N
- Inchi： 1S/C9H11N3O3/c1-4(2)12-3-5-6(8(12)14)10-9(15)11-7(5)13/h4H,3H2,1-2H3,(H2,10,11,13,15)
- InChI Key： UQKIMZIDWXCONB-UHFFFAOYSA-N
- SMILES： O=C1C2=C(C(NC(N2)=O)=O)CN1C(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 397
Topological Polar Surface Area: 78.5

6-Isopropyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM269499-5g	6-Isopropyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione	1079649-91-4	95%	5g	$830	2021-08-18
Alichem	A089006629-1g	6-Isopropyl-5,6-dihydro-1h-pyrrolo[3,4-d]pyrimidine-2,4,7(3h)-trione	1079649-91-4	95%	1g	$400.00	2023-09-04
Chemenu	CM269499-1g	6-Isopropyl-5,6-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2,4,7(3H)-trione	1079649-91-4	95%	1g	$***	2023-04-03